N-[2-(1H-indol-3-yl)ethyl]-4-[(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)methyl]cyclohexane-1-carboxamide

• CAS No.: 689764-44-1
• Molecular Formula: C26H28N4O2S
• Molecular Weight: 460.6
• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-4-[(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)methyl]cyclohexane-1-carboxamide
• InChI: InChI=1S/C26H28N4O2S/c31-24(27-14-13-19-15-28-22-7-3-1-5-20(19)22)18-11-9-17(10-12-18)16-30-25(32)21-6-2-4-8-23(21)29-26(30)33/h1-8,15,17-18,28H,9-14,16H2,(H,27,31)(H,29,33)
• InChI Key: RAGPHPKLMUQNPU-UHFFFAOYSA-N
• SMILES: C1CC(CCC1CN2C(=O)C3=CC=CC=C3NC2=S)C(=O)NCCC4=CNC5=CC=CC=C54
• solubility: not available

Description

The compound is a complex organic molecule that contains an indole ring, a quinazolinone ring, and a cyclohexane ring. Indole is a bicyclic compound made up of a benzene ring fused to a pyrrole ring. Quinazolinone is a heterocyclic compound with a two-ring structure, which includes a benzene ring fused to a ring containing two nitrogen atoms. Cyclohexane is a simple cycloalkane with the molecular formula C6H12.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the indole ring, the quinazolinone ring, and the cyclohexane ring, followed by their connection through appropriate functional groups. The exact synthetic route would depend on the specific reactions used to form these rings and the functional groups present on the starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The indole and quinazolinone rings are aromatic, meaning they have a special stability due to the delocalization of π electrons. The cyclohexane ring, on the other hand, is aliphatic and would have different chemical properties.

Chemical Reactions Analysis

The types of chemical reactions this compound could undergo would depend on the specific functional groups present in the molecule. For example, the carbonyl group in the quinazolinone ring could undergo nucleophilic addition reactions, while the indole ring could undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings would likely make the compound relatively nonpolar and insoluble in water. The exact properties would need to be determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Both indole and quinazolinone derivatives are known to have various biological activities, so this compound could potentially interact with multiple targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. As with any chemical compound, appropriate safety precautions should be taken when handling it to avoid potential health risks.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activities. This could potentially lead to the discovery of new therapeutic applications for this compound.